Cas no 1227516-13-3 (3-Bromo-2-hydroxypyridine-4-acetonitrile)
1227516-13-3 structure
Product Name:3-Bromo-2-hydroxypyridine-4-acetonitrile
CAS No:1227516-13-3
MF:C7H5BrN2O
MW:213.031400442123
CID:4913950
Update Time:2023-08-22
3-Bromo-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-hydroxypyridine-4-acetonitrile
-
- Inchi： 1S/C7H5BrN2O/c8-6-5(1-3-9)2-4-10-7(6)11/h2,4H,1H2,(H,10,11)
- InChI Key： FIFRLFBEJUXPOO-UHFFFAOYSA-N
- SMILES： BrC1C(NC=CC=1CC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 295
- XLogP3: 0.3
- Topological Polar Surface Area: 52.9
3-Bromo-2-hydroxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000032-250mg |
3-Bromo-2-hydroxypyridine-4-acetonitrile |
1227516-13-3 | 97% | 250mg |
$720.80 | 2023-09-03 | |
| Alichem | A026000032-500mg |
3-Bromo-2-hydroxypyridine-4-acetonitrile |
1227516-13-3 | 97% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A026000032-1g |
3-Bromo-2-hydroxypyridine-4-acetonitrile |
1227516-13-3 | 97% | 1g |
$1831.20 | 2023-09-03 |
3-Bromo-2-hydroxypyridine-4-acetonitrile Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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